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Compound of Interest

Compound Name: N-Methylphenylalanine

Cat. No.: B555344 Get Quote

An In-depth Technical Guide to N-
Methylphenylalanine
This technical guide provides a comprehensive overview of N-Methylphenylalanine, a crucial

molecule for researchers, scientists, and professionals in drug development. The guide details

its chemical properties, CAS numbers for various forms, experimental protocols for its

synthesis and analysis, and its role in enhancing the therapeutic potential of peptides.

Core Chemical Properties and Identification
N-Methylphenylalanine is a derivative of the amino acid phenylalanine, where a methyl group

is attached to the alpha-amino nitrogen. This modification imparts unique properties, such as

increased resistance to enzymatic degradation and enhanced membrane permeability when

incorporated into peptides.[1]

CAS Numbers:

It is critical to distinguish between the different forms of N-Methylphenylalanine, each

identified by a unique CAS number:
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Form CAS Number

N-Methyl-L-phenylalanine 2566-30-5[2]

N-Methyl-D-phenylalanine
Information not readily available in search

results

N-Methyl-L-phenylalanine Hydrochloride 66866-67-9[1]

Physicochemical Properties:

The key chemical and physical properties of N-Methyl-L-phenylalanine are summarized below:

Property Value

Molecular Formula C₁₀H₁₃NO₂[2]

Molecular Weight 179.22 g/mol [2]

Appearance White to off-white powder

Melting Point 254-256 °C

Boiling Point (Predicted) 308.3 ± 30.0 °C

Density (Predicted) 1.126 ± 0.06 g/cm³

pKa (Predicted) 2.22 ± 0.10

Synthesis of N-Methyl-L-phenylalanine
Several methods exist for the synthesis of N-Methyl-L-phenylalanine. A common and effective

approach involves the N-methylation of L-phenylalanine. The following is a generalized protocol

based on established chemical principles.

Experimental Protocol: N-methylation of L-
phenylalanine
Materials:
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L-phenylalanine

A suitable protecting group for the carboxylic acid (e.g., conversion to a methyl ester)

A suitable protecting group for the amino group (e.g., Boc or Cbz)

Methylating agent (e.g., methyl iodide, dimethyl sulfate)

A non-nucleophilic base (e.g., sodium hydride)

Appropriate solvents (e.g., THF, DMF)

Reagents for deprotection

Procedure:

Protection of the Carboxylic Acid: The carboxylic acid group of L-phenylalanine is first

protected, typically as a methyl ester, to prevent unwanted side reactions.

Protection of the Amino Group: The amino group is then protected with a suitable protecting

group, such as Boc (tert-butoxycarbonyl) or Cbz (carboxybenzyl).

N-Methylation: The protected L-phenylalanine is treated with a non-nucleophilic base, like

sodium hydride, to deprotonate the amino group, followed by the addition of a methylating

agent such as methyl iodide. The reaction is typically carried out in an anhydrous aprotic

solvent like THF or DMF.

Deprotection: The protecting groups are subsequently removed to yield N-Methyl-L-

phenylalanine. The specific deprotection conditions depend on the protecting groups used.
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Cellular Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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